1,2-Bis(4-methoxyphenoxy)propane

• CAS No.: 128836-60-2
• Molecular Formula: C17H20O4
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 1-methoxy-4-[1-(4-methoxyphenoxy)propan-2-yloxy]benzene
• InChI: InChI=1S/C17H20O4/c1-13(21-17-10-6-15(19-3)7-11-17)12-20-16-8-4-14(18-2)5-9-16/h4-11,13H,12H2,1-3H3
• InChI Key: ULIYBSVAAOHGHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)OC)OC2=CC=C(C=C2)OC

Description

1,2-Bis(4-methoxyphenoxy)propane is a chemical compound of interest in scientific research and development. As a derivative of diphenylpropane with ether linkages, this compound serves as a potential building block or intermediate in advanced organic synthesis. Its structural motif is related to compounds used in the development of polymers and materials science, particularly those involving bisphenol A analogues and epoxy resin systems . Researchers may explore its utility in creating novel polymeric materials, where the methoxyphenoxy groups can influence properties like solubility and thermal stability. Furthermore, its structural characteristics suggest potential as a model compound or synthetic precursor in lignin degradation studies, a key area in biomass valorization for producing value-added chemicals from renewable resources . The mechanism of action for this compound is highly dependent on the specific chemical reaction it is involved in; it may act as a spacer or core structure in the synthesis of more complex macromolecules. This product is intended for research purposes by qualified laboratory personnel only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet and handle the material according to established laboratory safety protocols.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,2-Bis(4-methoxyphenoxy)ethane

• Molecular Structure : The ethane analog replaces the propane backbone with a shorter two-carbon chain. Crystallographic studies reveal a central C–C bond with an O–C–C–O torsion angle of 69.45° and intermolecular C–H···O hydrogen bonding, forming a 3D network .
• Reactivity and Applications: Used as a sensitizer and in fire-resistant polyester resins.

Property	1,2-Bis(4-methoxyphenoxy)ethane	1,2-Bis(4-methoxyphenoxy)propane
Backbone Length	Ethane (2 carbons)	Propane (3 carbons)
Torsion Angle (O–C–C–O)	69.45°	Not reported
Key Applications	Sensitizers, fire-resistant resins	Likely similar, with enhanced flexibility

3-(4-Methoxyphenoxy)-1,2-propanediol

• Functional Groups : Contains hydroxyl (–OH) groups instead of methoxy (–OCH₃) termini. This diol derivative (CAS 7648) exhibits higher polarity, enhancing solubility in polar solvents and participation in hydrogen-bonding interactions .
• Reactivity : Kinetic studies show oxidation by bis(hydrogen periodato)argentate(III), suggesting utility in redox-driven syntheses .

Property	3-(4-Methoxyphenoxy)-1,2-propanediol	1,2-Bis(4-methoxyphenoxy)propane
Functional Groups	Diol (–OH)	Ether (–OCH₃)
Reactivity	Oxidation-prone	Likely more stable due to ether groups
Solubility	Higher in polar solvents	Likely lower

1,2-Bis(4-hydroxy-3-methoxyphenyl)propane-1,3-diol

• Structure : Features hydroxyl and methoxy groups on aromatic rings, increasing hydrogen-bonding capacity. This compound (CAS 4206-59-1) has applications in polymer chemistry due to its bifunctional reactivity .
• Comparison : The hydroxyl groups enhance interaction with substrates, whereas the propane derivative’s methoxy groups may prioritize steric effects over polarity.

1,2-Bis(4-methoxyphenyl)-1,2-diphenylethene

• Structure : A tetraphenylethene derivative (CAS 68578-78-9) with methoxyphenyl and phenyl groups. The rigid conjugated backbone suggests applications in optoelectronics or as a fluorescent probe .
• Divergence : Unlike the propane-based ether, this compound’s extended π-system enables distinct electronic properties, highlighting how backbone modifications dictate functional roles.

Preparation Methods

Nucleophilic Substitution Using Diol Derivatives

A widely reported method involves the reaction of 4-methoxyphenol with 1,2-dichloropropane or 3-chloropropane-1,2-diol under basic conditions. In a representative procedure, 4-methoxyphenol reacts with 3-chloropropane-1,2-diol in the presence of potassium carbonate (K₂CO₃) as a base, facilitating the nucleophilic displacement of chloride by the phenoxide ion. The reaction is typically conducted in polar aprotic solvents such as tetrahydrofuran (THF) or dimethylformamide (DMF) at reflux temperatures (80–100°C) for 48–72 hours.

Reaction Scheme:

$$2 \, \text{4-MeO-C₆H₄-OH} + \text{Cl-CH₂-CH(OH)-CH₂-Cl} \xrightarrow{\text{K₂CO₃, THF}} \text{1,2-Bis(4-methoxyphenoxy)propane} + 2 \, \text{HCl}$$

Yields for this route range from 65% to 78%, with purity dependent on subsequent purification steps such as column chromatography or recrystallization.

Epoxide Ring-Opening Strategy

An alternative approach employs glycidol (2,3-epoxy-1-propanol) as the propane backbone precursor. 4-Methoxyphenol undergoes ring-opening of the epoxide under basic or acidic conditions. For example, sodium hydroxide (NaOH) in aqueous ethanol at 50°C promotes the nucleophilic attack of the phenoxide ion on the epoxide, yielding the target compound. This method offers shorter reaction times (6–12 hours) but requires careful pH control to avoid side reactions such as polymerization.

Key Data:

• Solvent: Ethanol/water (3:1 v/v)

• Temperature: 50°C

• Yield: 70–82%

Optimization of Reaction Conditions

Solvent and Base Selection

The choice of solvent and base significantly impacts reaction efficiency. Polar aprotic solvents like THF enhance nucleophilicity, while DMF accelerates reaction rates but complicates purification. Potassium carbonate is preferred over sodium hydroxide due to its milder basicity, reducing the risk of esterification or oxidation byproducts.

Purification Techniques

Crude products often contain unreacted starting materials and oligomeric byproducts. Silica gel chromatography using ethyl acetate/hexane mixtures (1:3) effectively isolates the desired compound. Recrystallization from benzene/n-hexane yields crystals with >99% purity, as confirmed by HPLC.

Industrial-Scale Production

Continuous Flow Reactors

Industrial synthesis adopts continuous flow systems to enhance scalability and reproducibility. A patented method describes the use of microreactors for precise control of stoichiometry and temperature, achieving 85% yield with a throughput of 10 kg/h.

Green Chemistry Innovations

Recent advancements emphasize solvent-free conditions or water-based systems. Microwave-assisted synthesis reduces reaction times to 2–4 hours while maintaining yields above 75%, aligning with sustainable production goals.

Physicochemical Properties

The compound’s structural features confer distinct physical characteristics, critical for its handling and application:

Property	Value	Source
Molecular Formula	C₁₇H₂₀O₄
Molecular Weight (g/mol)	288.338
Density (g/cm³)	1.181
Boiling Point (°C)	475.3 (at 760 mmHg)
Flash Point (°C)	241.3
Melting Point (°C)	130–134 (lit.)

Q & A

Basic: What are the most reliable synthetic routes for 1,2-Bis(4-methoxyphenoxy)propane?

Methodological Answer:
The synthesis typically involves nucleophilic substitution or coupling reactions. For example, reacting 4-methoxyphenol with 1,2-dibromopropane under basic conditions (e.g., K₂CO₃ in DMF) can yield the target compound. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is critical to isolate the product from byproducts like unreacted phenol or di-substituted intermediates . Characterization should include ¹H/¹³C NMR to confirm regioselectivity and mass spectrometry for molecular weight verification.

Basic: How can crystallography validate the molecular structure of 1,2-Bis(4-methoxyphenoxy)propane?

Methodological Answer:
Single-crystal X-ray diffraction (SCXRD) is the gold standard. Crystallize the compound in a solvent like dichloromethane/hexane. Use SHELX programs (e.g., SHELXL) for structure refinement . Key parameters to analyze:

• Bond angles/Dihedral angles : Confirm the propane linker’s conformation (e.g., gauche vs. antiperiplanar).
• Packing interactions : Methoxy groups may participate in weak C–H···O interactions, influencing crystal stability.
  Report data with CIF files and R-factors (<5% for high reliability).

Advanced: How do solvent polarity and temperature affect the conformational dynamics of 1,2-Bis(4-methoxyphenoxy)propane in solution?

Methodological Answer:
Use variable-temperature NMR (VT-NMR) in deuterated solvents (e.g., DMSO-d₆ vs. CDCl₃) to probe rotational barriers around the propane backbone. Compare chemical shift splitting in aromatic protons at low temperatures (e.g., −40°C) to identify restricted rotation. Computational methods (DFT, Gaussian09) can model energy barriers and predict dominant conformers . For example, polar solvents may stabilize gauche conformers via dipole interactions.

Advanced: How can researchers resolve contradictions in reported spectroscopic data for this compound?

Methodological Answer:
Contradictions often arise from impurities or solvent effects. Follow a systematic approach:

Reproduce synthesis : Ensure identical reaction conditions (e.g., stoichiometry, catalyst).

High-purity validation : Use HPLC (C18 column, acetonitrile/water mobile phase) to confirm purity >98% .

Standardized NMR protocols : Use deuterated solvents with TMS as an internal reference. Compare data with databases like NIST Chemistry WebBook .

Collaborative verification : Cross-check with independent labs using shared samples.

Basic: What are the key applications of 1,2-Bis(4-methoxyphenoxy)propane in materials science?

Methodological Answer:
The compound serves as a precursor for:

• Polymer synthesis : As a monomer for polyethers or epoxy resins, leveraging its ether linkages for thermal stability .
• Coordination chemistry : The methoxyphenoxy groups can act as ligands for metal complexes (e.g., Re clusters, as seen in analogous bpp ligands ).
  
  Characterize derived materials via TGA (thermal stability), DSC (glass transition), and FTIR (functional group retention).

Advanced: What computational strategies predict the reactivity of 1,2-Bis(4-methoxyphenoxy)propane in oxidative environments?

Methodological Answer:
Perform DFT calculations (B3LYP/6-311++G(d,p)) to:

Identify reactive sites : Localize Fukui indices for electrophilic/nucleophilic attack.

Simulate oxidation pathways : Model reactions with O₂ or radicals to predict degradation products (e.g., quinone formation from methoxy groups).
Validate predictions experimentally using LC-MS to detect oxidation byproducts .

Basic: How to assess the compound’s stability under storage conditions?

Methodological Answer:
Conduct accelerated stability studies:

• Thermal stress : Heat samples to 40°C/75% RH for 4 weeks, monitor via TLC or HPLC.
• Light exposure : Use a UV chamber (ICH Q1B guidelines) to test photodegradation .
  Store in amber vials at −20°C under inert gas (e.g., argon) to prevent hydrolysis or oxidation.

Advanced: What mechanistic insights explain its role in catalytic systems?

Methodological Answer:
The propane spacer’s flexibility allows for dynamic coordination in catalysis. For example:

• Metal-ligand cooperativity : Methoxy groups may stabilize transition states via hydrogen bonding.
• Steric effects : Bulky substituents influence enantioselectivity in asymmetric catalysis.
  Study via in situ IR or XAS to observe real-time ligand-metal interactions .

Basic: What safety protocols are essential when handling this compound?

Methodological Answer:
Refer to SDS guidelines (e.g., Combi-Blocks Inc. ):

• PPE : Gloves (nitrile), goggles, lab coat.
• Ventilation : Use fume hoods to avoid inhalation.
• Spill management : Absorb with vermiculite, dispose as hazardous waste.

Advanced: How to design derivatives to enhance its bioactivity?

Methodological Answer:
Modify the methoxy groups or propane backbone:

• Functionalization : Introduce halogens or amino groups via electrophilic substitution.
• Click chemistry : Attach triazoles for improved solubility .
  Screen derivatives using in vitro assays (e.g., enzyme inhibition) and QSAR models to prioritize candidates.